Cas no 828933-84-2 (Carbonic acid, 1,1-dimethylethyl 2-formyl-4-methylphenyl ester)

• Product Name: Carbonic acid, 1,1-dimethylethyl 2-formyl-4-methylphenyl ester
• CAS No: 828933-84-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 680331
• PubChem ID: 11402105
• Update Time: 2025-04-19

Carbonic acid, 1,1-dimethylethyl 2-formyl-4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1,1-dimethylethyl 2-formyl-4-methylphenyl ester
• tert-butyl (2-formyl-4-methylphenyl) carbonate
• DTXSID10464775
• 828933-84-2

• Inchi： 1S/C13H16O4/c1-9-5-6-11(10(7-9)8-14)16-12(15)17-13(2,3)4/h5-8H,1-4H3
• InChI Key： PUHDQIXNJHXZFH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(C)=CC=1C=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų